1-[4-(2,4-dimethylphenoxy)but-2-en-1-yl]-1H-imidazole hydrochloride

• IUPAC Name: 1-[(E)-4-(2,4-dimethylphenoxy)but-2-enyl]imidazole;hydrochloride
• InChI: InChI=1S/C15H18N2O.ClH/c1-13-5-6-15(14(2)11-13)18-10-4-3-8-17-9-7-16-12-17;/h3-7,9,11-12H,8,10H2,1-2H3;1H/b4-3+
• InChI Key: RZCPTXZHDRNOFN-BJILWQEISA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OCC=CCN2C=CN=C2)C.Cl
• Isomeric SMILES: CC1=CC(=C(C=C1)OC/C=C/CN2C=CN=C2)C.Cl
• Molecular Formula: C15H19ClN2O
• Molecular Weight: 278.78 g/mol

Description

1-[4-(2,4-dimethylphenoxy)but-2-en-1-yl]-1H-imidazole hydrochloride, also known as SB-203580, is a chemical compound that has been widely used in scientific research for its unique properties. This compound was first synthesized in the early 1990s and has since been used in a variety of studies to understand its mechanism of action and its potential applications.

Mechanism of Action

The mechanism of action of 1-[4-(2,4-dimethylphenoxy)but-2-en-1-yl]-1H-imidazole hydrochloride involves its binding to the ATP-binding site of p38 MAP kinase. This binding prevents the kinase from phosphorylating its downstream targets, leading to a decrease in the activity of p38 MAP kinase. This inhibition can have a variety of effects on cellular processes, depending on the specific targets of the kinase.
Biochemical and Physiological Effects
The biochemical and physiological effects of 1-[4-(2,4-dimethylphenoxy)but-2-en-1-yl]-1H-imidazole hydrochloride are dependent on the specific biological process being studied. However, some general effects of p38 MAP kinase inhibition include a decrease in inflammation, a decrease in stress response, and a decrease in apoptosis. These effects have been studied in a variety of cell types and animal models.

Advantages and Limitations for Lab Experiments

One advantage of using 1-[4-(2,4-dimethylphenoxy)but-2-en-1-yl]-1H-imidazole hydrochloride in lab experiments is its specificity for p38 MAP kinase. This allows researchers to study the specific effects of this kinase on various cellular processes without interfering with other signaling pathways. However, one limitation of this compound is its potential off-target effects. While 1-[4-(2,4-dimethylphenoxy)but-2-en-1-yl]-1H-imidazole hydrochloride is specific for p38 MAP kinase, it may also interact with other proteins in the cell, leading to unintended effects.

Future Directions

There are several future directions for research involving 1-[4-(2,4-dimethylphenoxy)but-2-en-1-yl]-1H-imidazole hydrochloride. One potential area of study is the development of more specific inhibitors of p38 MAP kinase. This could allow researchers to study the specific effects of different isoforms of this kinase on various biological processes. Additionally, researchers could study the effects of p38 MAP kinase inhibition in different disease models, such as cancer or neurodegenerative diseases. Finally, the potential off-target effects of 1-[4-(2,4-dimethylphenoxy)but-2-en-1-yl]-1H-imidazole hydrochloride could be further explored to determine the specific interactions of this compound with other proteins in the cell.

Scientific Research Applications

1-[4-(2,4-dimethylphenoxy)but-2-en-1-yl]-1H-imidazole hydrochloride has been used extensively in scientific research to study its effects on various biological processes. One of the most well-known applications of this compound is its use as a specific inhibitor of p38 MAP kinase. This kinase is involved in a variety of cellular processes, including inflammation and stress response. By inhibiting this kinase, researchers can study the specific effects of p38 MAP kinase on these processes.